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Compound of Interest

Compound Name: (S)-2-Methylbutyl acetate

CAS No.: 6493-92-1

Cat. No.: B149018

Get Quote

Executive Summary
(S)-2-Methylbutyl acetate (CAS 6493-92-1 for the S-enantiomer; CAS 624-41-9 for the

racemate) is a branched-chain ester critical to the flavor and fragrance industries. Unlike its

achiral isomer n-amyl acetate, this molecule possesses a chiral center at the C2 position,

conferring distinct olfactory characteristics—often described as "sweeter" and "more ripe" than

the racemate.

This guide provides a rigorous analysis of the thermodynamic properties governing its volatility.

Understanding these parameters is essential for predicting "bloom" in fragrances, release rates

in pheromone dispensers (where it acts as an aggregation pheromone component for

Coleoptera species), and separation efficiency in downstream processing.

Molecular Architecture & Stereochemistry
The volatility of (S)-2-methylbutyl acetate is dictated by its molecular weight (130.19 g/mol )

and the intermolecular forces acting upon its ester functionality. While the boiling point and

vapor pressure of the (S)-enantiomer and the racemate are identical in an achiral environment
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(The Principle of Enantiomeric Equivalence), their interaction with chiral biological receptors

differs significantly.

IUPAC Name: (S)-2-Methylbutyl acetate

SMILES:CCCOC(=O)C

Key Structural Feature: The branching at the C2 position reduces intermolecular surface

area contact compared to linear isomers, slightly increasing volatility relative to n-amyl

acetate.

Thermodynamic Property Profile
The following data aggregates experimental values and high-confidence estimates. Note that

for bulk thermodynamic properties (BP, VP, Density), data for the racemate is applicable to the

pure (S)-enantiomer.

Table 1: Physicochemical & Thermodynamic Data
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Property Value Conditions Method/Source

Boiling Point (

)
138.0 °C (411 K) @ 741 mmHg Experimental [1]

Vapor Pressure (

)
6.34 - 7.85 mmHg @ 25 °C Static Method [2, 3]

Density (

)
0.876 g/mL @ 25 °C Pycnometry [4]

Refractive Index (

)
1.401 @ 20 °C Refractometry [4]

Enthalpy of

Vaporization (

)

~39.94 kJ/mol Standard Conditions Joback Estimation [5]

Flash Point 35 °C (95 °F) Closed Cup Experimental [3]

LogP (Octanol/Water) 2.12 - Partition Coeff. [4]

Analyst Note: The enthalpy of vaporization (

) is the energy barrier to volatility. A value of ~40 kJ/mol indicates moderate volatility,

typical of "middle notes" in perfumery, allowing for a sustained release profile over

2-4 hours on skin.

Volatility Dynamics & Phase Equilibrium
Vapor Pressure Behavior
The vapor pressure (
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) of (S)-2-methylbutyl acetate follows the Antoine Equation relationship. While specific
constants for the pure (S)-enantiomer are rare in open literature, the behavior closely mirrors
the racemate.

Antoine Equation Form:

(Where

is in mmHg and

is in Celsius)

For the 2-methylbutyl acetate isomer, the vapor pressure curve indicates a volatile liquid that

readily forms a combustible vapor-air mixture at ambient temperatures (Flash point: 35 °C).

Graphviz Diagram: Volatility & Phase Transition Logic
The following diagram illustrates the thermodynamic pathway from liquid phase to vapor phase,

highlighting the critical energy inputs.
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Figure 1: Thermodynamic pathway of evaporation.[1] The enthalpy of vaporization (

) acts as the energetic gatekeeper for the transition from liquid bulk to the vapor phase.

Experimental Protocol: Static Vapor Pressure
Determination
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To validate the volatility of a specific lot of (S)-2-methylbutyl acetate, a Static Method (based

on OECD Guideline 104) is the gold standard. This method eliminates errors from dynamic

distillation (e.g., bumping) and is suitable for liquids with

between 10 Pa and 100 kPa.

Protocol 1: Static Manometric Method
Objective: Determine the absolute vapor pressure of (S)-2-methylbutyl acetate at 25 °C.

Apparatus:

Thermostated bath (Control accuracy ±0.02 °C).

Glass sample vessel (U-tube or bulb) connected to a vacuum line.

Capacitance diaphragm gauge (High precision pressure sensor).

Vacuum pump (Turbomolecular or high-performance rotary vane).

Step-by-Step Methodology:

Sample Preparation:

Load 5-10 mL of (S)-2-methylbutyl acetate into the glass sample vessel.

Crucial Step (Degassing): The sample must be degassed to remove dissolved air, which

would artificially inflate pressure readings. Freeze the sample with liquid nitrogen, pump

the headspace to vacuum, then thaw. Repeat this "Freeze-Pump-Thaw" cycle at least 3

times until no bubbles release upon thawing.

Equilibration:

Immerse the sample vessel in the thermostated bath set to 25.0 °C.

Allow the system to reach thermal equilibrium (typically 30-60 minutes). Monitor the

pressure gauge; the reading should stabilize and remain constant for at least 10 minutes.

Measurement:
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Record the pressure (

).

Since the system was degassed,

.

Temperature Sweep (Optional but Recommended):

Increase bath temperature in 5 °C increments (e.g., 25, 30, 35, 40 °C).

Record pressure at each step to generate data for fitting the Antoine Equation.

Graphviz Diagram: Static Measurement Workflow
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Figure 2: Operational workflow for the Static Vapor Pressure Measurement method (OECD 104

compliant).

Applications in Formulation & Synthesis[7]
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Fragrance Release (The "Bloom")
The vapor pressure of ~7 mmHg at 25 °C places (S)-2-methylbutyl acetate in the "top-to-

middle" note category.

Mechanism: Upon application, the body heat (37 °C) increases the vapor pressure

significantly (estimated >12 mmHg), causing a rapid initial release ("bloom") of the fruity,

apple-like character.

Chiral Impact: The (S)-isomer binds more effectively to specific olfactory receptors, lowering

the odor detection threshold compared to the racemate. This allows formulators to use less

mass for the same sensory impact.

Pheromone Dispersion Modeling
For agricultural applications (e.g., beetle traps), the release rate (

) from a dispenser is zero-order when liquid remains.

Equation:

Where

is the diffusion coefficient,

is the permeation area, and

is the diffusion path length.

Implication: Because

is temperature-dependent, dispensers must be calibrated using the enthalpy of vaporization
data to predict lifetime in field conditions (e.g., hot summer days vs. cool nights).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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